C2-Symmetric S/C/S ligands based on N-heterocyclic carbenes: a new ligand architecture for asymmetric catalysis†

Dalton Transactions Pub Date: 2009-08-28 DOI: 10.1039/B910846G

Abstract

Neutral, C2-symmetric S/C/S ligands based on N-heterocyclic carbenes and thioether functionalities were incorporated into transition metal complexes characterised by two direct metal-stereogenic sulfur bonds. This new ligand design was applied to 1,3-dipolar cycloadditions as the first example of the use silver of carbenes in asymmetric catalysis.

Graphical abstract: C2-Symmetric S/C/S ligands based on N-heterocyclic carbenes: a new ligand architecture for asymmetric catalysis
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